2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride

• CAS No.: 245487-95-0
• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.7

Description

2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride is a chemical compound that has garnered significant attention in scientific research and industry. It is known for its unique structure and properties, which make it valuable in various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride typically involves the reaction of 3,3-dimethylbutylamine with ethylene oxide, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions often include controlled temperatures and pressures to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher efficiency and cost-effectiveness. This includes the use of continuous flow reactors and advanced purification techniques to achieve high purity levels required for industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different amine derivatives.

Substitution: The compound can participate in substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperatures and pH levels.

Major Products Formed

Scientific Research Applications

2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug development.

Industry: It is used in the manufacture of various industrial products, including surfactants and emulsifiers.

Mechanism of Action

The mechanism of action of 2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride involves its interaction with specific molecular targets and pathways. It can act as a ligand, binding to receptors and enzymes, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Dipropylamino-ethanol: Similar in structure but with different alkyl groups.

2-(3,3-Dimethylbutylamino)ethanol: A closely related compound with slight variations in its chemical structure.

Uniqueness

2-[(3,3-dimethylbutyl)amino]ethan-1-ol hydrochloride stands out due to its unique combination of properties, including its stability, reactivity, and potential for diverse applications. Its specific structure allows for unique interactions with various chemical and biological systems, making it a valuable compound in research and industry.